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Compound of Interest

Compound Name: cis-10,11-Dihydroxy Nortriptyline

Cat. No.: B564528

This technical guide provides a comprehensive overview of the chemical structure, properties,
and metabolic pathways related to cis-10,11-Dihydroxy Nortriptyline. The content is tailored
for researchers, scientists, and drug development professionals, offering detailed information
and methodologies to support further investigation of this nortriptyline metabolite.

Chemical Structure and Identification

cis-10,11-Dihydroxy Nortriptyline is a metabolite of the tricyclic antidepressant Nortriptyline.
Its chemical identity is defined by the following identifiers:

IUPAC Name: (5R,6S)-11-[3-(methylamino)propylidene]-5,6-dihydrodibenzo[2,1-b:1',2'-e]
[1]annulene-5,6-diol[2]

e CAS Number: 1562-52-3[2][3][4]

e Molecular Formula: C19H2:NO2[2][3][5]

e Molecular Weight: 295.38 g/mol [2][3][5]

e Accurate Mass: 295.1572[2][6]

e SMILES: CNCC\C=C\1/c2ccccc2--INVALID-LINK----INVALID-LINK--c3cccccl3[2][6]

« InChl Key: INChl=1S/C19H21NO2/c1-20-12-6-11-13-14-7-2-4-9-16(14)18(21)19(22)17-10-5-
3-8-15(13)17/h2-5,7-11,18-22H,6,12H2,1H3/b13-11-/t18-,19+/m1/s1[2][6]
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Below is a two-dimensional representation of the chemical structure of cis-10,11-Dihydroxy
Nortriptyline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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